2-(1H-imidazol-1-yl)ethane-1-sulfonyl chloride hydrochloride

• IUPAC Name: 2-imidazol-1-ylethanesulfonyl chloride;hydrochloride
• InChI: InChI=1S/C5H7ClN2O2S.ClH/c6-11(9,10)4-3-8-2-1-7-5-8;/h1-2,5H,3-4H2;1H
• InChI Key: LYKDUFWVFGBVDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCS(=O)(=O)Cl.Cl
• Molecular Formula: C5H8Cl2N2O2S
• Molecular Weight: 231.10 g/mol
• CAS No.: 1955557-93-3

Description

“2-(1H-imidazol-1-yl)ethane-1-sulfonyl chloride hydrochloride” is a compound that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Like trifluoromethanesulfonyl azide, this compound generally converts primary amines or ammonium salts to azides when catalyzed by copper (II), nickel (II), zinc (II), and cobalt (II) salts. This reaction is effectively the reverse of the Staudinger reaction.

Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

Target of Action

It’s known that imidazole derivatives are key components to functional molecules that are used in a variety of everyday applications . They have been deployed in traditional applications in pharmaceuticals and agrochemicals .

Mode of Action

Imidazole derivatives are known to interact with a variety of targets, leading to a broad range of biological activities . The exact interaction of 2-(1H-imidazol-1-yl)ethane-1-sulfonyl chloride hydrochloride with its targets would need further investigation.

Biochemical Pathways

Imidazole derivatives are known to influence a wide range of biochemical pathways due to their broad spectrum of biological activities

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

It’s known that imidazole derivatives are amphoteric in nature, showing both acidic and basic properties , which could potentially influence their action under different environmental conditions.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1H-imidazol-1-yl)ethane-1-sulfonyl chloride hydrochloride in lab experiments include its high reactivity and specificity for amino groups. This compound can be used to modify proteins and peptides with high efficiency and specificity. However, the use of this compound can also have limitations, such as its potential to modify multiple amino groups in a single biomolecule, which can lead to the formation of non-specific modifications.

Future Directions

There are several future directions for the use of 2-(1H-imidazol-1-yl)ethane-1-sulfonyl chloride hydrochloride in scientific research. One potential direction is the development of new bioconjugation strategies using this compound. Another direction is the use of this compound in the modification of nucleic acids, which can provide new tools for the study of DNA and RNA. Additionally, the use of this compound in the modification of carbohydrates can provide new insights into the structure and function of these biomolecules.

Scientific Research Applications

2-(1H-imidazol-1-yl)ethane-1-sulfonyl chloride hydrochloride is used in a variety of scientific research applications. It is commonly used as a crosslinking agent in bioconjugation reactions, which involves the covalent attachment of two or more biomolecules. It is also used to modify proteins and peptides by reacting with the amino groups present in these molecules. This modification can be used to study the structure and function of these biomolecules.

Safety and Hazards

As with all organic azides, this compound is potentially explosive both in use and in preparation. The hydrochloride salt was initially reported to be insensitive to impact, vigorous grinding, and prolonged heating at 80 °C, although heating above 150 °C resulted in violent decomposition.